6-(4-fluorophenyl)-3-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one

• IUPAC Name: 6-(4-fluorophenyl)-3-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]pyrimidin-4-one
• InChI: InChI=1S/C22H20F2N4O2/c23-17-3-1-16(2-4-17)20-13-21(29)28(15-25-20)14-22(30)27-11-9-26(10-12-27)19-7-5-18(24)6-8-19/h1-8,13,15H,9-12,14H2
• InChI Key: XFJCABVPHLZOBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CN3C=NC(=CC3=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H20F2N4O2
• Molecular Weight: 410.4 g/mol
• CAS No.: 1058500-72-3

Description

This compound features a 3,4-dihydropyrimidin-4-one (DHPM) core substituted at position 6 with a 4-fluorophenyl group and at position 3 with a 2-oxoethyl linker connected to a 4-(4-fluorophenyl)piperazine moiety. Its molecular formula is C₂₁H₁₉F₂N₄O₂ (calculated molecular weight: 405.41 g/mol). The dual 4-fluorophenyl groups enhance lipophilicity and metabolic stability, while the piperazine moiety may facilitate interactions with biological targets such as sigma receptors or enzymes .

Biological Activity

The compound 6-(4-fluorophenyl)-3-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one is a derivative of dihydropyrimidinone and piperazine, which are known for their diverse biological activities. This article reviews the biological activity of this compound, supported by relevant data tables, case studies, and detailed research findings.

Chemical Structure

The structural formula of the compound can be summarized as follows:

$$\text{C}_{26}\text{H}_{28}\text{F}_2\text{N}_5\text{O}_3$$

This structure includes a dihydropyrimidinone core modified with fluorophenyl and piperazine moieties, which contribute to its pharmacological properties.

1. Antimicrobial Activity

Research has indicated that piperazine derivatives exhibit significant antimicrobial properties. The presence of the piperazine ring in this compound suggests potential effectiveness against various bacterial strains. A study highlighted that derivatives with similar structures showed broad-spectrum antimicrobial activity, particularly against Gram-positive bacteria .

2. Anticancer Properties

Dihydropyrimidinones have been studied for their anticancer effects. The compound may inhibit cancer cell proliferation through mechanisms involving apoptosis induction and cell cycle arrest. In vitro studies have demonstrated that compounds with similar scaffolds can reduce tumor growth in various cancer cell lines .

3. Monoamine Oxidase Inhibition

The compound has been evaluated for its inhibitory effects on monoamine oxidase (MAO), particularly MAO-B, which is implicated in neurodegenerative diseases like Parkinson’s and Alzheimer’s. A derivative with a related structure showed potent MAO-B inhibition with an IC50 value as low as 0.013 µM, indicating that modifications to the piperazine and fluorophenyl groups enhance this activity .

Case Study: Structure-Activity Relationship

A comparative analysis of various dihydropyrimidinone derivatives revealed that substitutions at the phenyl and piperazine positions significantly affect biological activity. For instance, modifications such as halogen substitutions on the phenyl ring were correlated with increased MAO-B inhibition and reduced cytotoxicity in healthy cells .

Compound	IC50 (MAO-B)	Cytotoxicity (L929 Cells)
T3	0.039 µM	Moderate (IC50 = 27.05 µM)
T6	0.013 µM	Low (IC50 = 120.6 µM)

4. Neuroprotective Effects

The potential neuroprotective effects of this compound are linked to its ability to inhibit MAO-B, thereby reducing oxidative stress in neuronal cells. This mechanism is crucial in preventing neurodegeneration associated with aging and other neurological disorders .

Comparison with Similar Compounds

Substituent Variations on the Pyrimidinone Ring

Compound Name	Substituents (Position 3 and 6)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities
Target Compound	6-(4-Fluorophenyl); 3-(2-oxoethyl-4-(4-fluorophenyl)piperazine)	C₂₁H₁₉F₂N₄O₂	405.41	Potential kinase/sigma receptor ligand (inferred)
6-(4-Ethoxyphenyl)-3-{2-[4-(4-Hydroxyphenyl)piperazin-1-yl]-2-oxoethyl}-DHPM	6-(4-Ethoxyphenyl); 3-(2-oxoethyl-4-(4-hydroxyphenyl)piperazine)	C₂₄H₂₆N₄O₄	434.49	Increased polarity due to -OH and -OEt groups
2-[4-(4-Fluorophenyl)piperazin-1-yl]-6-methylpyrimidin-4(3H)-one	6-Methyl; 2-(4-(4-fluorophenyl)piperazine)	C₁₅H₁₇FN₄O	312.33	Simplified structure; lacks DHPM saturation

Key Observations :

• The ethoxy and hydroxyl groups in improve water solubility but may reduce blood-brain barrier penetration compared to the target compound’s fluorinated aromatic groups.

Piperazine-Linked Analogues

Compound Name	Piperazine Substituent	Linked Position	Biological Activity (Reported/Inferred)
Target Compound	4-(4-Fluorophenyl)piperazine	3-(2-oxoethyl)	Hypothesized sigma-2 receptor interaction
8-((4-Phenylpiperazin-1-yl)methyl)pyrido[3,4-d]pyrimidin-4(3H)-one	4-Phenylpiperazine	8-Methyl	Kinase inhibition (e.g., PI3K/mTOR)
GLPG1690 (Autotaxin Inhibitor)	4-(3-Hydroxyazetidin-1-yl)-2-oxoethylpiperazine	Imidazopyridine	Phase III clinical candidate for IPF

Key Observations :

• The 4-fluorophenyl group in the target compound may enhance selectivity for fluorophobic binding pockets compared to unsubstituted phenyl groups in .

Physicochemical Data

Compound Name	Melting Point (°C)	LogP (Predicted)	Solubility (Predicted)
Target Compound	Not reported	3.2 (ChemAxon)	Low (lipophilic)
N-(2-(4-(Bis(4-Fluorophenyl)methyl)piperazin-1-yl)-2-oxoethyl)-3-nitrobenzenesulfonamide	132–230	4.1	Moderate in DMSO
6-(4-Chloro-2-(trifluoromethyl)phenyl)-2-methyl-DHPM	145–148	3.8	Low

Key Observations :

• The target compound’s predicted LogP aligns with analogues bearing fluorinated aryl groups, indicating favorable membrane permeability.
• Higher melting points in sulfonamide derivatives suggest stronger crystalline packing due to hydrogen bonding, absent in the target’s oxoethyl linker.